Cas no 615282-48-9 ((2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one)

• Product Name: (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one
• CAS No: 615282-48-9
• MF: C₁₀H₁₁N₃O₃S
• MW: 253.277640581131
• CID: 5778990
• PubChem ID: 135815216
• Update Time: 2025-07-10

(2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 615282-48-9
• (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one
• F1553-0047
• AKOS016039235
• AKOS000268116
• (E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one
• (2E)-2-[(E)-furan-2-ylmethylidenehydrazinylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one
• 2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-5-(2-hydroxyethyl)-1,3-thiazol-4-one
• 2-Furancarboxaldehyde, 2-[4,5-dihydro-5-(2-hydroxyethyl)-4-oxo-2-thiazolyl]hydrazone

• Inchi： 1S/C10H11N3O3S/c14-4-3-8-9(15)12-10(17-8)13-11-6-7-2-1-5-16-7/h1-2,5-6,8,14H,3-4H2,(H,12,13,15)/b11-6+
• InChI Key： WLAJEDWXWUXBGR-IZZDOVSWSA-N
• SMILES： S1/C(=N/N=C/C2=CC=CO2)/NC(C1CCO)=O

Computed Properties

• Exact Mass: 253.05211239g/mol
• Monoisotopic Mass: 253.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Additional information on (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one

Recent Advances in the Study of (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one (CAS: 615282-48-9)

The compound (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one (CAS: 615282-48-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of this thiazolidinone derivative, which can be efficiently prepared via a multi-step reaction involving the condensation of furan-2-carbaldehyde with hydrazine, followed by cyclization with 2-hydroxyethyl isothiocyanate. The compound's structural elucidation has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring high purity and reproducibility for further biological evaluations.

In vitro and in vivo studies have demonstrated that (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one exhibits promising antimicrobial and anti-inflammatory properties. Notably, it has shown potent activity against Gram-positive bacteria, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. Additionally, its anti-inflammatory effects have been linked to the inhibition of key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases.

Mechanistic investigations have revealed that this compound acts as a modulator of multiple signaling pathways, including the NF-κB and MAPK pathways, which are critical in inflammation and immune response. Molecular docking studies further suggest that it binds to the active sites of target enzymes, such as cyclooxygenase-2 (COX-2), with high affinity, providing a structural basis for its observed bioactivities.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one, particularly its solubility and metabolic stability. Future research directions may include structural modifications to enhance its drug-like properties and comprehensive toxicity studies to ensure its safety profile.

In conclusion, (2E)-2-[(E)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities and well-characterized synthesis make it a valuable candidate for further investigation in drug discovery and development.